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Compound of Interest

Compound Name: N-nitroso-clozapine

CAS No.: 156632-03-0

Cat. No.: B16350496

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structures and

properties of two N-nitroso derivatives of clozapine: N-nitroso-desmethyl-clozapine and N-
nitroso-clozapine. These compounds are primarily recognized as potential impurities in the

manufacturing of the atypical antipsychotic drug clozapine. This document summarizes their

known chemical and physical properties, discusses their potential biological significance in the

context of nitrosamine impurities, and provides information on related compounds to infer

potential biological activities.

Chemical Structures and Identification
Two primary N-nitroso derivatives of clozapine have been identified, differing by the site of

nitrosation.

N-nitroso-desmethyl-clozapine (Clozapine EP Impurity C): Nitrosation occurs on the

piperazine ring nitrogen of desmethyl-clozapine.
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N-nitroso-clozapine: Nitrosation occurs on the nitrogen atom of the dibenzodiazepine ring

system of clozapine.

The structural details and identifiers for these compounds are presented below.

Table 1: Chemical Identification of N-nitroso-clozapine Derivatives

Identifier
N-nitroso-desmethyl-
clozapine

N-nitroso-clozapine

IUPAC Name

8-chloro-11-(4-

nitrosopiperazin-1-yl)-5H-

dibenzo[b,e][1][2]diazepine[3]

8-chloro-11-(4-

methylpiperazin-1-yl)-5-nitroso-

5H-dibenzo[b,e][1]

[2]diazepine[4][5]

Synonyms
N-Nitroso N-Demethyl

Clozapine[3]
Clozapine Impurity 15

CAS Number 6104-71-8 (for parent amine) 156632-03-0[4][5][6][7]

Molecular Formula C₁₇H₁₆ClN₅O[3] C₁₈H₁₈ClN₅O[4][5][6]

SMILES

O=NN(CC1)CCN1C2=NC3=C(

NC4=C2C=CC=C4)C=CC(Cl)=

C3[3]

O=NN1C2=CC=C(Cl)C=C2N=

C(N3CCN(C)CC3)C4=CC=CC

=C14[4][6]

InChI

InChI=1S/C17H16ClN5O/c18-

12-5-6-15-16(11-12)20-17(13-

3-1-2-4-14(13)19-15)22-7-9-

23(21-24)10-8-22/h1-

6,11,19H,7-10H2

InChI=1S/C18H18ClN5O/c1-

22-8-10-23(11-9-22)18-14-4-2-

3-5-16(14)24(21-25)17-7-6-

13(19)12-15(17)20-18/h2-

7,12H,8-11H2,1H3[4][6]

Physicochemical Properties
The following table summarizes the key physicochemical properties of the two N-nitroso-
clozapine derivatives. It is important to note that much of this data is computed and may not

have been experimentally verified.

Table 2: Physicochemical Properties of N-nitroso-clozapine Derivatives
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Property
N-nitroso-desmethyl-
clozapine

N-nitroso-clozapine

Molecular Weight 341.8 g/mol 355.82 g/mol [8]

Appearance Not specified Pale Yellow Solid[5]

Solubility Not specified Soluble in DMSO, Methanol[5]

Purity (by HPLC) Not specified 98.89%[5]

Storage Condition Not specified
Store at 2-8°C for long-term

storage

Synthesis and Formulation
General Synthesis Approach
Detailed experimental protocols for the synthesis of N-nitroso-clozapine derivatives are not

readily available in peer-reviewed literature. However, their synthesis can be inferred from the

general chemistry of nitrosamine formation. These compounds are typically formed by the

reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid (formed

from nitrite salts under acidic conditions).[9]

The logical synthetic precursors for these impurities are N-desmethylclozapine and clozapine,

respectively. The nitrosation of N-desmethylclozapine would yield N-nitroso-desmethyl-

clozapine, while the nitrosation of clozapine could potentially lead to N-nitroso-clozapine.
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Synthesis of N-nitroso-desmethyl-clozapine

Synthesis of N-nitroso-clozapine

N-desmethylclozapine

N-nitroso-desmethyl-clozapine
Nitrosation

Nitrosating Agent

Clozapine

N-nitroso-clozapine
Nitrosation

Nitrosating Agent

N-nitroso Compound

Reactive Electrophilic Intermediate

Metabolic Activation

CYP450 Enzymes

DNA AdductsDNA Alkylation MutationsLeads to
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Radioligand Binding Assay Workflow

Prepare cell membranes expressing the receptor of interest

Incubate membranes with a fixed concentration of radioligand
and varying concentrations of the test compound

(N-nitroso-clozapine derivative)

Separate bound from free radioligand by rapid filtration

Quantify radioactivity of the filter-bound complex

Analyze data to determine IC₅₀ and calculate Kᵢ

Determine Receptor Binding Affinity
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Ames Test (Bacterial Reverse Mutation Assay) Workflow

Prepare bacterial strains with specific mutations
(e.g., Salmonella typhimurium)

Expose bacterial strains to varying concentrations of the
test compound with and without metabolic activation (S9 mix)

Incubate plates at 37°C for 48-72 hours

Count the number of revertant colonies

Compare the number of revertants in treated vs. control groups

Assess Mutagenic Potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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